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Compound of Interest

Compound Name: Indicine N-oxide

Cat. No.: B129474

Introduction

Indicine N-oxide, a pyrrolizidine alkaloid originally isolated from the plant Heliotropium
indicum, has demonstrated notable antitumor properties in various preclinical models. Its
mechanism of action is primarily attributed to its ability to induce DNA damage and interfere
with microtubule dynamics, ultimately leading to cell cycle arrest and apoptosis.[1] Clinical
interest in indicine N-oxide has included its potential application against various malignancies,
with some studies suggesting that colon carcinoma may be responsive to this agent.[1][2]

These application notes provide a comprehensive overview of the methodologies used to
assess the cytotoxic effects of indicine N-oxide on colon cancer cell lines. The included
protocols and data are intended for researchers, scientists, and drug development
professionals engaged in oncology research.

Cytotoxicity Data

While specific cytotoxicity data for indicine N-oxide in a wide range of colon cancer cell lines is
not extensively documented in publicly available literature, broader studies have established its
effective concentration range. The half-maximal inhibitory concentration (IC50) for indicine N-
oxide has been reported to be between 46 and 100 uM across various cancer cell lines. This
range serves as a crucial starting point for designing cytotoxicity assays in specific colon
cancer cell lines such as HCT-116, HT-29, and Caco-2.
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Compound Cancer Type IC50 Range (M) Reference

. ) Various Cancer Cell
Indicine N-oxide ) 46 - 100 [3]
Lines

Note: Researchers should perform dose-response experiments to determine the precise IC50

value in their specific colon cancer cell line of interest.

Proposed Mechanism of Action

Indicine N-oxide exerts its cytotoxic effects through a dual mechanism that disrupts critical
cellular processes. Firstly, it acts as a DNA-damaging agent, leading to the activation of DNA
damage response pathways. Secondly, it interferes with microtubule polymerization, causing a
disruption of the mitotic spindle, which in turn induces mitotic arrest. Both of these cellular
insults can converge to trigger the intrinsic apoptotic pathway, leading to programmed cell
death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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